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Compound of Interest

Compound Name: Tert-butyl 7-oxoheptanoate

Cat. No.: B15220588

Technical Guide: Tert-butyl 7-oxoheptanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 7-oxoheptanoate is a functionalized fatty acid ester of significant interest in organic
synthesis and medicinal chemistry. Its bifunctional nature, possessing both a ketone and a
protected carboxylic acid, makes it a versatile building block for the synthesis of more complex
molecules. This guide provides an overview of the available information regarding its physical
characteristics.

Physical Appearance and Form

While specific experimental data on the physical appearance of tert-butyl 7-oxoheptanoate is
limited in publicly available literature, its physical state can be inferred from the properties of
structurally analogous compounds.

Based on the physical descriptions of closely related molecules, tert-butyl 7-oxoheptanoate is
presumed to be a liquid at room temperature. Specifically:

« tert-Butyl 7-hydroxyheptanoate, which differs by the reduction of the ketone to a hydroxyl
group, is described as a colorless to light yellow liquid[1].

« tert-Butyl 7-aminoheptanoate, featuring an amino group, is characterized as an oil.
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Given these precedents, it is highly probable that tert-butyl 7-oxoheptanoate presents as a
clear, colorless to pale yellow oil or liquid.

Quantitative Physicochemical Data

Detailed experimental data, such as melting point, boiling point, and density for tert-butyl 7-
oxoheptanoate, are not readily available in the surveyed literature. For reference, a table of
related compounds is provided below.

Molecular
Compound Molecular . ]
CAS Number Weight (g/mol  Physical Form
Name Formula )
tert-Butyl 7- B
2168454-35-9 C11H2003 200.28 Not specified
oxoheptanoate
tert-Butyl 7- ]
Colorless to light
hydroxyheptanoa  86013-78-7 C11H2203 202.29 o
yellow liquid[1]
te
tert-Butyl 7- )
105974-64-9 C11H23NO:2 201.31 Oil

aminoheptanoate

Experimental Protocols and Further Information

Currently, there are no detailed experimental protocols or safety data sheets specifically for
tert-butyl 7-oxoheptanoate available in the public domain. Researchers working with this
compound should handle it with the care appropriate for a novel chemical substance and may
consider the safety precautions for similar aliphatic esters and ketones.

Logical Relationships and Synthetic Utility

The chemical structure of tert-butyl 7-oxoheptanoate offers two primary sites for chemical
modification: the ketone and the tert-butyl ester. The tert-butyl ester serves as a protecting

group for the carboxylic acid, which can be deprotected under acidic conditions. The ketone
functionality allows for a variety of transformations, including reduction to an alcohol or reaction
with nucleophiles. This relationship is depicted in the following logical diagram.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15220588?utm_src=pdf-body
https://www.benchchem.com/product/b15220588?utm_src=pdf-body
https://www.benchchem.com/product/b15220588?utm_src=pdf-body
https://www.medchemexpress.com/tert-butyl-7-hydroxyheptanoate.html
https://www.benchchem.com/product/b15220588?utm_src=pdf-body
https://www.benchchem.com/product/b15220588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15220588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthetic Utility of Tert-butyl 7-oxoheptanoate

Tert-butyl 7-oxoheptanoate

contains contains

NEERIE Ll Tert-butyl Ester Moiety

(Position 7)
site for ite for
Nucleophilic Addition / Reduction Deprotection (Acidic Conditions)
ields ields
Secondary Alcohol Carboxylic Acid

Click to download full resolution via product page

Caption: Logical diagram illustrating the key functional moieties of tert-butyl 7-oxoheptanoate
and their potential synthetic transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Tert-butyl 7-oxoheptanoate” physical appearance and
form]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15220588#tert-butyl-7-oxoheptanoate-physical-
appearance-and-form]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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